Cas no 1807272-21-4 (2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid)

2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid is a brominated nitropyridine derivative featuring a hydroxyacetic acid substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromo and nitro groups enhances its reactivity, facilitating selective functionalization in cross-coupling reactions or nucleophilic substitutions. The hydroxyacetic acid moiety further increases its utility in conjugation or derivatization processes. Its well-defined structure and high purity make it suitable for research applications requiring precise molecular modifications. The compound's stability under controlled conditions ensures reliable performance in synthetic workflows.

2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid structure

1807272-21-4 structure

Product Name:2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid

CAS No:1807272-21-4

MF:C₇H₅BrN₂O₅

MW:277.029000997543

CID:4901891

Update Time:2025-05-20

2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid
- Inchi： 1S/C7H5BrN2O5/c8-4-3(5(11)7(12)13)1-2-9-6(4)10(14)15/h1-2,5,11H,(H,12,13)
- InChI Key： SEHCTWQASLBKFV-UHFFFAOYSA-N
- SMILES： BrC1C([N+](=O)[O-])=NC=CC=1C(C(=O)O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 269
XLogP3: 0.6
Topological Polar Surface Area: 116

2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029011508-250mg	2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid	1807272-21-4	95%	250mg	$1,058.40	2022-03-31
Alichem	A029011508-1g	2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid	1807272-21-4	95%	1g	$3,068.70	2022-03-31

2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid Related Literature

1. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

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4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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5. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182

Additional information on 2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid (CAS No. 1807272-21-4)

2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid (CAS No. 1807272-21-4) is a specialized nitropyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a brominated nitropyridine core with a hydroxyacetic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1807272-21-4 ensures precise identification in global chemical databases, while its systematic name highlights key functional groups critical for reactivity.

The growing interest in heterocyclic compounds like 2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid stems from their applications in drug discovery, particularly for targeting enzyme inhibition and antimicrobial activity. Researchers are exploring its role in developing small-molecule inhibitors, aligning with trends in precision medicine and cancer therapeutics. The nitro and bromo substituents offer sites for further functionalization, enabling structure-activity relationship (SAR) studies.

In agrochemicals, this compound’s pyridine scaffold is valued for designing novel crop protection agents. With increasing demand for sustainable pesticides, derivatives of CAS 1807272-21-4 are investigated for their potential to combat resistant pathogens. The hydroxyacetic acid moiety may enhance solubility, addressing formulation challenges in field applications.

Synthetic routes to 2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid often involve halogenation and nitration of pyridine precursors, followed by side-chain elongation. Recent patents highlight optimized methods to improve yield and purity, reflecting industrial interest. Analytical techniques like HPLC and NMR are essential for characterizing this compound due to its sensitivity to light and moisture.

The market for nitropyridine-based intermediates is expanding, driven by R&D investments in Asia-Pacific and North America. Suppliers of CAS 1807272-21-4 emphasize compliance with REACH and GMP standards to meet pharmaceutical-grade requirements. Environmental considerations also prompt studies on greener synthesis pathways.

Common queries about this compound include: "What are the applications of 2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid in drug discovery?" and "How to store nitropyridine derivatives to prevent degradation?" Proper handling guidelines recommend inert atmospheres and low temperatures to maintain stability.

In summary, 2-(3-Bromo-2-nitropyridin-4-yl)-2-hydroxyacetic acid (CAS No. 1807272-21-4) represents a promising building block for life sciences and material innovation. Its multifaceted reactivity and alignment with green chemistry principles position it as a compound of enduring scientific and commercial relevance.